Cas no 2248287-00-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate
• CAS No: 2248287-00-3
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 5937787
• PubChem ID: 165718895
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513576
• 2248287-00-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate

• Inchi： 1S/C15H15NO4/c1-3-10(4-2)9-13(17)20-16-14(18)11-7-5-6-8-12(11)15(16)19/h3,5-8,10H,1,4,9H2,2H3
• InChI Key： KBPPHYYTEOQYER-UHFFFAOYSA-N
• SMILES： O(C(CC(C=C)CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate (CAS No. 2248287-00-3) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate, identified by its CAS number 2248287-00-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic ester, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of both a dioxo (ketone) and an ethylpent-4-enoyl moiety contributes to its diverse reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of isoindole derivatives in drug discovery. Isoindoles, particularly those incorporating oxygen-rich functional groups like the dioxo moiety, exhibit remarkable biological properties ranging from antimicrobial to anti-inflammatory effects. The specific arrangement of atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate allows for selective interactions with biological targets, which is a critical factor in designing molecules with enhanced efficacy and reduced side effects.

In the context of modern drug development, the synthesis and characterization of such complex molecules are often driven by computational methods and high-throughput screening. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate make it an ideal candidate for virtual screening against large databases of biological targets. This approach has accelerated the identification of lead compounds that can be further optimized through structural modifications.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The dioxo group serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical space. For instance, recent studies have demonstrated that derivatives of this compound can be modified to produce potent inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ethylpent-4-enoyl moiety further enhances its synthetic utility by providing a site for selective cross-coupling reactions, which are widely used in the construction of biaryl structures—a common motif in many approved drugs.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethylpent-4-enoate has been explored through both in vitro and in vivo studies. Initial assays have revealed promising results in terms of binding affinity to specific protein targets. For example, preliminary data suggest that this compound may interact with transcription factors involved in cell differentiation and proliferation. Such interactions are particularly relevant in oncology research, where modulating these pathways could lead to novel therapeutic strategies.

Moreover, the compound’s stability under various conditions makes it suitable for industrial-scale synthesis and formulation. This is a crucial consideration for any molecule intended for clinical use or further development. The ability to produce high-purity batches of 1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 3_ethylpent_4_enoate without significant degradation ensures consistency in biological assays and reduces variability in experimental outcomes.

The integration of machine learning techniques into drug discovery has also played a pivotal role in understanding the potential of this compound. Predictive models have been developed to assess its pharmacokinetic properties and potential toxicity profiles based on its structural features. These models often incorporate data from similar compounds to provide insights into how modifications might affect its overall behavior. Such computational tools are indispensable in modern drug design pipelines.

Future research directions for 1,3_dioxo_2_3_dihydro_1H_isoindol_2_yl 3_ethylpent_4_enoate include exploring its role as an intermediate in multi-step syntheses aimed at producing more complex bioactive molecules. Additionally, investigating its interactions with nucleic acids or other macromolecules could uncover novel mechanisms of action that might be relevant in treating diseases such as neurodegenerative disorders or viral infections.

In summary,1_3_dioxo_2_3_dihydro_1H_isoindol_2_yl 3_ethylpent_4_enoate (CAS No. 2248287–00–3) is a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics targeting various diseases.